PtdIns-(4)-P1 (1,2-dioctanoyl)-biotin (sodium salt)
Description
The phosphatidylinositol (PtdIns) phosphates are membrane phospholipids that play critical roles in the generation and transmission of cellular signals. PtdIns-(4)-P1 (1,2-dioctanoyl)-biotin (sodium salt) consists of PtdIns-(4)-P1 (1,2-dioctanoyl) conjugated to biotin. It is intended to be used as an affinity probe that would allow the PIP to be detected through an interaction with the biotin ligand. This design allows PtdIns-(4)-P1 (1,2-dioctanoyl) to serve as a general probe for any protein with a high-affinity binding interaction with inositol-(4)-monophosphate phospholipids.
Properties
Molecular Formula |
C35H61N3O18P2 · 2Na |
|---|---|
Molecular Weight |
951.9 |
InChI |
InChI=1S/C35H63N3O18P2S/c1-2-3-4-6-10-17-27(41)54-22(20-53-58(50,51)56-34-31(44)29(42)33(30(43)32(34)45)55-57(47,48)49)19-52-26(40)16-9-7-5-8-13-18-36-25(39)15-12-11-14-24-28-23(21-59-24)37-35(46)38-28/h22-24,28-34,42-45H,2-21H2,1H3,(H,36,39)(H,50,51 |
InChI Key |
ISABAHOXJQMRQU-UGAVSDNESA-L |
SMILES |
O[C@@H]1[C@@H](O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](O)[C@H]1OP([O-])(OCC(COC(CCCCCCCNC(CCCC[C@H]2SC[C@@](N3[H])([H])[C@]2([H])N([H])C3=O)=O)=O)OC(CCCCCCC)=O)=O |
Synonyms |
Phosphatidyl-1-Phosphate C-8 biotin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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